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Chemical Identification and Data Gaps

The table below summarizes the available identification and predicted property information for octyl

silanetriol.
Property Value
CAS Number 31176-12-2 [1] [2]

Molecular Formula

Molecular Weight

Synonyms

Density

Boiling Point

pKa

CsH2003Si [1] [2]

192.33 g/mol [1]

Trihydroxy(octyl)silane; octyl-Silanetriol [1] [2]

1.018+0.06 g/cm? (Predicted) [1]

304.3+25.0 °C (Predicted) [1]

13.28+0.53 (Predicted) [1]
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One source notes that the sale of this product may be prohibited due to patent laws, which could limit public

information availability [1].

Recommended Safety and Handling Approach

In the absence of specific data, the following general principles for handling chemical substances should be

applied in a research setting. Always consult your institution's safety officer.

e Assume Caution: Without a Safety Data Sheet (SDS), treat the compound as potentially hazardous.
Implement strict controls.

¢ Personal Protective Equipment (PPE): Use appropriate gloves, lab coats, and safety goggles.
Based on the compound's nature, consider respiratory protection if dust or aerosols are generated.

e Handling Environment: Always work in a well-ventilated area, preferably a fume hood, to avoid
inhalation and prevent aerosol formation.

e Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly sealed and away
from incompatible materials.

e Emergency Planning: Ensure that emergency procedures, including spill containment and first-aid
measures (like flushing eyes/skin with water), are understood before beginning work.

To manage the risks associated with using this material, you can follow the logical workflow below.
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Start: No SDS for
Octyl Silanetriol

Conduct Literature Review
for Analogous Compounds

Apply Precautionary Principle
(Assume High Toxicity)

Implement General
Lab Safety Controls

Safe Handling
Workflow

Personal Protective Equipment Environmental Controls Emergency Planning
(Gloves, Lab Coat, Goggles) (Fume Hood, Ventilation) (Spill Kit, First Aid)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1900807#octyl-silanetriol-

safety-data-and-handling-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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